Cas no 1823182-42-8 (3-Chloro-6'-oxo-5-(trifluoromethyl)-1',6'-dihydro-2,3'-bipyridine-5'-carboxamide)

• Product Name: 3-Chloro-6'-oxo-5-(trifluoromethyl)-1',6'-dihydro-2,3'-bipyridine-5'-carboxamide
• CAS No: 1823182-42-8
• MF: C₁₂H₇ClF₃N₃O₂
• MW: 317.651091814041
• MDL: MFCD29042504
• CID: 4708512
• Update Time: 2025-05-23

3-Chloro-6'-oxo-5-(trifluoromethyl)-1',6'-dihydro-2,3'-bipyridine-5'-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6'-oxo-5-(trifluoromethyl)-1',6'-dihydro-[2,3'-bipyridine]-5'-carboxamide
• 3-Chloro-6'-oxo-5-(trifluoromethyl)-1',6'-dihydro-2,3'-bipyridine-5'-carboxamide

• MDL： MFCD29042504
• Inchi： 1S/C12H7ClF3N3O2/c13-8-2-6(12(14,15)16)4-18-9(8)5-1-7(10(17)20)11(21)19-3-5/h1-4H,(H2,17,20)(H,19,21)
• InChI Key： JKXNUYGCTIZISU-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1C1=CNC(C(C(N)=O)=C1)=O

Computed Properties

• Exact Mass: 317.018
• Monoisotopic Mass: 317.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 3-Chloro-6'-oxo-5-(trifluoromethyl)-1',6'-dihydro-2,3'-bipyridine-5'-carboxamide

Comprehensive Overview of 3-Chloro-6'-oxo-5-(trifluoromethyl)-1',6'-dihydro-2,3'-bipyridine-5'-carboxamide (CAS No. 1823182-42-8)

3-Chloro-6'-oxo-5-(trifluoromethyl)-1',6'-dihydro-2,3'-bipyridine-5'-carboxamide (CAS No. 1823182-42-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique bipyridine backbone, substituted with chloro, trifluoromethyl, and carboxamide functional groups, which contribute to its diverse reactivity and potential applications. Researchers are particularly interested in its role as a key intermediate in the synthesis of bioactive molecules, owing to its structural complexity and functional versatility.

The compound's chemical stability and solubility profile make it suitable for various experimental conditions, including catalysis and medicinal chemistry studies. Recent trends in drug discovery highlight the growing demand for trifluoromethyl-containing compounds, as they often exhibit enhanced metabolic stability and binding affinity. 3-Chloro-6'-oxo-5-(trifluoromethyl)-1',6'-dihydro-2,3'-bipyridine-5'-carboxamide aligns with this trend, making it a valuable candidate for further exploration in targeted therapies and small-molecule inhibitors.

In agrochemical applications, this compound's heterocyclic framework has shown promise in the development of novel pesticides and herbicides. The presence of the trifluoromethyl group is particularly advantageous, as it often improves the bioavailability and environmental persistence of agrochemicals. With increasing global emphasis on sustainable agriculture, researchers are investigating its potential to replace older, less efficient chemicals in crop protection formulations.

The synthesis of 3-Chloro-6'-oxo-5-(trifluoromethyl)-1',6'-dihydro-2,3'-bipyridine-5'-carboxamide typically involves multi-step organic reactions, including cross-coupling and cyclization processes. Optimizing these synthetic routes is a key focus area, as it directly impacts the compound's scalability and cost-effectiveness for industrial applications. Recent advancements in flow chemistry and catalytic methods have opened new avenues for improving its production efficiency.

From a market perspective, the demand for CAS No. 1823182-42-8 is steadily increasing, driven by its applications in pharmaceutical R&D and agrochemical innovation. Suppliers and manufacturers are expanding their portfolios to include this compound, catering to the needs of academic institutions, contract research organizations (CROs), and industrial laboratories. Its patent landscape and regulatory status are also under scrutiny, as companies seek to capitalize on its commercial potential.

For researchers working with 3-Chloro-6'-oxo-5-(trifluoromethyl)-1',6'-dihydro-2,3'-bipyridine-5'-carboxamide, proper handling protocols and storage conditions are essential to maintain its integrity. While not classified as hazardous under standard regulations, it is recommended to use personal protective equipment (PPE) and work in well-ventilated areas. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural identity.

Looking ahead, the scientific community anticipates further discoveries related to this compound's biological activity and material science applications. Its unique combination of electron-withdrawing and hydrogen-bonding groups makes it a compelling subject for computational chemistry studies and molecular modeling. As the fields of precision medicine and green chemistry continue to evolve, CAS No. 1823182-42-8 is poised to play a pivotal role in shaping future innovations.